Cas no 1251002-01-3 (tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate
• CAS No: 1251002-01-3
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD14581204
• CID: 1011191
• PubChem ID: 71306048
• Update Time: 2025-06-08

tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate
• 8-Oxa-2,5-diazaspiro[3.5]nonane-2-carboxylic acid, 1,1-dimethylethyl ester
• AKOS022978792
• MFCD14581204
• P11705
• 1251002-01-3
• 2-Boc-8-oxa-2,5-diazaspiro[3.5]nonane
• AS-51017
• tert-butyl8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate
• SY096871
• DB-214504
• SCHEMBL25343060
• 8-Oxa-2,5-diaza-spiro[3.5]nonane-2-carboxylicacidtert-butylester
• BAC00201
• 2-BOC-8-OXA-2,5-DIAZA-SPIRO[3.5]NONANE
• CS-0035894
• EN300-268863
• PB11109
• AM805772

• MDL： MFCD14581204
• Inchi： 1S/C11H20N2O3/c1-10(2,3)16-9(14)13-6-11(7-13)8-15-5-4-12-11/h12H,4-8H2,1-3H3
• InChI Key： FFWXQOJNRSOCRP-UHFFFAOYSA-N
• SMILES： O1CCNC2(C1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate

tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1251002-01-3): A Comprehensive Overview

tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1251002-01-3) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, offers a range of applications and potential uses in the development of novel drugs and materials.

The spirocyclic framework of tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate is particularly noteworthy due to its inherent stability and the ability to modulate biological activity through subtle structural modifications. The presence of the tert-butyl group provides steric protection, while the carboxylate functionality offers opportunities for further derivatization and conjugation with other molecules.

Recent studies have highlighted the potential of tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate has shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco, investigated the compound's ability to cross the blood-brain barrier and its potential neuroprotective effects. The results indicated that the compound can effectively reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate is another key factor contributing to its widespread use in research laboratories. The compound can be synthesized through a series of well-established organic reactions, including ring-closing metathesis (RCM) and nucleophilic substitution reactions. This ease of synthesis allows researchers to readily access this compound for various applications.

Moreover, tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate has been explored as a building block in the development of novel materials with unique properties. Its spirocyclic structure provides a rigid scaffold that can be functionalized with various groups to create materials with tailored physical and chemical properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound as a precursor to develop new types of polymers with enhanced mechanical strength and thermal stability.

In conclusion, tert-butyl 8-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1251002-01-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.